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Compound of Interest

Compound Name: Biotin-16-UTP

Cat. No.: B12854216 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Biotin-16-UTP. The following procedures are

designed to ensure safe handling, use, and disposal of this compound in a laboratory setting.

While Biotin-16-UTP is not classified as a hazardous substance, adherence to standard

laboratory safety protocols is essential to minimize any potential risks.[1][2]

Personal Protective Equipment (PPE)
The minimum recommended personal protective equipment for handling Biotin-16-UTP is

outlined below. A work area and task-specific hazard assessment should be conducted to

determine if additional protection is required.[3][4]
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Must have side-shields to

protect against splashes.[1][3]

Required when working with or

around hazardous materials.[4]

Hand Protection Disposable Gloves

Nitrile gloves are the minimum

requirement for incidental

contact.[3] Gloves should be

removed immediately after

contact with the chemical,

followed by hand washing.[3]

Body Protection Laboratory Coat

An impervious lab coat should

be worn to protect skin and

personal clothing.[1][3]

Closed-toe Shoes and Long

Pants

Required for all personnel

working in a laboratory where

chemical, biological, or

radiological hazards are

present.[3][4]

Respiratory Protection Respirator

Not typically required under

normal use conditions with

adequate ventilation.[5]

However, a suitable respirator

should be used if there is a risk

of inhaling dust or aerosols.[1]

Use should be determined by

a hazard assessment.[4]

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling and disposal of Biotin-16-
UTP.

Receiving and Storage
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Inspection: Upon receipt, inspect the package for any signs of damage or leakage.

Storage: Store the product at -20°C in a tightly sealed container, protected from light.[1][6][7]

The product is typically shipped on dry ice.[6] Short-term exposure to ambient temperature

(up to one week) is possible.[7]

Handling and Use
Ventilation: Always handle Biotin-16-UTP in a well-ventilated area.[1] The use of a chemical

fume hood or other appropriate exhaust ventilation is recommended, especially when

handling the powdered form to avoid dust formation.[1]

Avoid Contact: Take precautions to avoid contact with eyes, skin, and clothing.[1] Do not

breathe dust or aerosols.[1]

Preparation: Before use, centrifuge the vial briefly to collect the contents at the bottom.[7]

First Aid Measures
In the event of exposure, follow these first aid procedures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[5]

Remove contact lenses if present and easy to

do. Seek prompt medical attention.[1]

Skin Contact

Wash off immediately with soap and plenty of

water, removing all contaminated clothing.[1][2]

[5]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide artificial respiration or oxygen.

[1][2][5]

Ingestion

Rinse mouth thoroughly with water.[2] Do NOT

induce vomiting.[1] Never give anything by

mouth to an unconscious person.[2] Call a

physician.[1]

Spill and Accidental Release Measures
Personal Precautions: In case of a spill, wear full personal protective equipment, including

safety goggles, gloves, a lab coat, and a respirator if necessary.[1]

Containment: Prevent further leakage or spillage if it is safe to do so.[1] Keep the product

away from drains and water courses.[1]

Clean-up: For liquid spills, absorb the solution with an inert, finely-powdered liquid-binding

material such as diatomite or universal binders.[1] Decontaminate surfaces and equipment

by scrubbing with alcohol.[1]

Disposal: Collect all contaminated materials in a suitable, labeled container for disposal

according to local, state, and federal regulations.[1]

Disposal Plan
Waste Characterization: Although not classified as hazardous, Biotin-16-UTP waste should

be handled as chemical waste.
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Disposal Method: Dispose of unused material and contaminated items in accordance with

institutional and governmental regulations. Do not dispose of down the drain or in regular

trash.[1]

Experimental Workflow Visualization
The following diagram illustrates the key decision points and procedural flow for the safe

handling of Biotin-16-UTP in a laboratory setting.
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Caption: Workflow for Safe Handling of Biotin-16-UTP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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